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Compound of Interest

Compound Name: N-(3-acetylphenyl)propanamide

Cat. No.: B186068

Application Notes & Protocols: N-(3-
acetylphenyl)propanamide

A Comprehensive Guide to Safe Handling, Storage, and Use

Abstract

This document provides a detailed guide for the safe handling and optimal storage of N-(3-
acetylphenyl)propanamide, a key intermediate in pharmaceutical research and drug
development. As the toxicological properties of this compound have not been fully investigated,
it is imperative that researchers treat it as a substance with potential hazards.[1] The protocols
herein are synthesized from established best practices for handling fine chemicals, aromatic
ketones, and amides, ensuring scientific integrity and personnel safety.[2][3][4] This guide is
intended for researchers, laboratory technicians, and drug development professionals.

Compound Identification and Physicochemical
Properties

N-(3-acetylphenyl)propanamide is an organic compound featuring both an amide and an
aromatic ketone functional group. These groups dictate its chemical reactivity, potential
incompatibilities, and storage requirements. Understanding these fundamental properties is the
first step toward safe and effective use.
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Property Value Source
N-(3-
IUPAC Name _ PubChem
acetylphenyl)propanamide
Molecular Formula C11H13NO2 PubChem[5]
Molecular Weight 191.23 g/mol PubChem[5]
CAS Number 134919-89-0 Vendor Data
Appearance White to off-white solid (typical)  Vendor Data
Predicted XLogP3-AA 15 PubChem[5]
Predicted H-Bond Donor
1 PubChem
Count
Predicted H-Bond Acceptor
PubChem[5]

Count

Hazard Assessment and Safety Precautions

Given the lack of comprehensive toxicological data, N-(3-acetylphenyl)propanamide must be
handled as a particularly hazardous substance.[2] The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion. The functional groups suggest potential for
irritation upon contact.[1]

Inferred GHS Classification:

¢ Acute Toxicity, Oral (Category 4) - Harmful if swallowed.

o Skin Irritation (Category 2) - Causes skin irritation.[1]

o Eye Irritation (Category 2A) - Causes serious eye irritation.[1]

o Specific Target Organ Toxicity - Single Exposure (Category 3) - May cause respiratory
irritation.

Personal Protective Equipment (PPE)
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A substance-specific risk assessment is required, but the following PPE is mandatory as a
baseline for handling this compound.

e Eye and Face Protection: Wear chemical safety goggles and/or a face shield conforming to
OSHA's 29 CFR 1910.133 or European Standard EN166.[1] This is critical to prevent contact
with airborne powder or splashes of solutions.

o Skin Protection: A fully buttoned lab coat, closed-toe shoes, and chemically resistant gloves
(e.g., nitrile) are required.[6] Gloves must be inspected before use and removed using the
proper technique to avoid skin contact.[4] Contaminated clothing should be removed and
washed before reuse.[7]

e Respiratory Protection: All handling of the solid compound must be performed in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of
dust.[6] If a fume hood is not available, a NIOSH-approved respirator with a particulate filter
iS necessary.

Safe Handling Protocols

Adherence to standard laboratory practices is crucial. This includes washing hands thoroughly
after handling, and prohibiting eating, drinking, or smoking in the laboratory area.[6]

Protocol for Weighing and Dispensing Solid Compound

Causality: The objective of this protocol is to accurately weigh the compound while minimizing
the generation of airborne dust and preventing cross-contamination.

e Preparation: Designate a specific area for weighing, preferably on a non-porous surface
inside a chemical fume hood.

o Equipment: Use an analytical balance, anti-static weigh boats or glassine paper, and
spatulas dedicated to this compound.

e Procedure: a. Place the weigh boat on the balance and tare the instrument. b. Carefully
transfer the desired amount of N-(3-acetylphenyl)propanamide from its storage container
to the weigh boat using a clean spatula. Avoid any abrupt movements that could generate
dust. c. Once the target weight is achieved, securely close the primary storage container. d.
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Record the weight in your laboratory notebook. e. Proceed immediately to the next step
(e.g., solution preparation) to minimize the time the powdered compound is exposed.

o Cleanup: Decontaminate the spatula and the weighing area. Dispose of the weigh boat in the
designated solid chemical waste container.[6]

Protocol for Solution Preparation

Causality: This protocol ensures the compound is fully dissolved in a suitable solvent while
maintaining user safety.

e Solvent Selection: Choose an appropriate solvent based on experimental requirements (e.g.,
DMSO, DMF, Ethanol). Perform a small solubility test if necessary.

e Procedure: a. Add the weighed N-(3-acetylphenyl)propanamide to a suitable flask or vial.
b. Working inside a fume hood, add the desired volume of solvent to the vessel. c. Cap the
vessel securely and mix by vortexing or magnetic stirring until the solid is completely
dissolved. Gentle heating or sonication may be applied if required, but this should be done
with caution in a well-ventilated area. d. Clearly label the vessel with the compound name,
concentration, solvent, and date of preparation.

Storage Guidelines

Proper storage is essential to maintain the integrity and shelf-life of N-(3-
acetylphenyl)propanamide and to prevent hazardous reactions.[3]

Recommended Storage Conditions

The compound should be stored in its original, tightly sealed container.[8]
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Parameter

Condition

Justification

Temperature

2-8°C (Refrigerated)

Low temperatures slow
potential degradation
pathways. For flammable
solutions, use only laboratory-
grade or explosion-proof

refrigerators.[9][10]

Atmosphere

Dry, Inert (e.g., Argon or
Nitrogen)

The amide functionality can be
susceptible to hydrolysis.
Storage in a desiccator or
under an inert atmosphere is
recommended for long-term

stability.

Light

Protect from light

Aromatic ketones can be light-
sensitive. Store in an amber
vial or in a dark cabinet to
prevent photochemical

degradation.

Location

Secure, designated chemical

storage cabinet

Store away from direct sunlight
and sources of heat.[3] Do not
store on the floor or above eye
level.[3]

Chemical Incompatibility

Storing incompatible chemicals together can lead to dangerous reactions, such as the

generation of toxic gases or fires.[8] N-(3-acetylphenyl)propanamide must be physically

segregated from the following chemical classes.[3]
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Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Fire/Explosion Risk

Hydrolysis Risk

Strong Acids
(e.g., HCI, H2S04)

N-(3-acetylphenyl)propanamide -

Hydrolysis Risk

Strong Bases
(e.g., NaOH, KOH)

Click to download full resolution via product page

Caption: Chemical incompatibility map for N-(3-acetylphenyl)propanamide.

Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or exposure. Ensure eyewash
stations and safety showers are close to the workstation.[1]

Exposure Response

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation develops or persists.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.[7]

Spill Response Workflow

This workflow provides a logical sequence of actions for handling a chemical spill.
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Spill Detected

Alert personnel in the area.

Isolate the spill.

Assess spill size and risk

ﬁa” we

Small Spill Large Spill
(<10g, contained) (>10g, uncontained)

/

Don appropriate PPE.

l

Cover with inert absorbent material
(e.g., vermiculite, sand).

i

Sweep into a labeled waste container.
Do not create dust.

'

Decontaminate the area.

Evacuate the area.

Contact EHS/Emergency Response.

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Waste Disposal

All waste, including unused compound and contaminated consumables (gloves, weigh boats,
paper towels), must be collected in a clearly labeled, sealed, and appropriate hazardous waste
container.[6] Disposal must be carried out in accordance with all local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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